1,1-Dibromo-2,2-dimethylcyclopropane

• CAS: 32264-50-9
• Molecular Formula: C5H8Br2
• Molecular Weight: 227.92 g/mol
• InChI: InChI=1S/C5H8Br2/c1-4(2)3-5(4,6)7/h3H2,1-2H3
• InChIKey: ISSHHAUNLBQBLL-UHFFFAOYSA-N

1,1-Dibromo-2,2-dimethylcyclopropane (CAS 32264-50-9): A gem-Dibromocyclopropane Core for Differentiated Pyrolysis and Alkylation Reactivity

1,1-Dibromo-2,2-dimethylcyclopropane is a gem-dibromocyclopropane derivative, C5H8Br2, MW 227.93 g/mol, featuring a cyclopropane ring bearing two bromine atoms at C-1 and two methyl groups at C-2 [1]. Its synthesis via dibromocarbene addition to isobutylene is well-established, and its distinct substitution pattern—gem-dimethyl rather than 2,3-dimethyl—imparts unique thermochemical and stereochemical properties [2]. This compound serves as a versatile intermediate in pyrolysis, organocuprate-mediated alkylation, and carbene generation pathways.

Compound Class

gem-Dibromocyclopropane intermediate with gem-dimethyl substitution pattern

Key Structural Feature

Achiral C_s symmetry; avoids stereochemical complexity present in 2,3-dimethyl analogs

Supports single-product pyrolysis and streamlined analytical characterization

Core Reactivity

Thermal elimination to dienes; organocuprate alkylation; alkylidene carbene precursor

Supports synthesis workflow selection for diene, cyclopropane, and strained-ring cycloaddition pathways

• [1] SpectraBase Compound ID GyOvCaHoUja. 1,1-Dibromo-2,2-dimethylcyclopropane. Wiley Science Solutions. https://spectrabase.com/compound/GyOvCaHoUja (accessed 2026-04-23). View Source
• [2] Skell, P. S.; Garner, A. Y. The Stereochemistry of Carbene-Olefin Reactions. Reactions of Dibromocarbene with the cis- and trans-2-Butenes. J. Am. Chem. Soc. 1956, 78 (14), 3409–3412. DOI: 10.1021/ja01595a042. View Source

Why Substituting 1,1-Dibromo-2,2-dimethylcyclopropane with Closely Related gem-Dibromocyclopropanes Compromises Pyrolysis Yield and Product Purity

Despite sharing the gem-dibromocyclopropane core, compounds differing only in the number or position of methyl substituents exhibit markedly different thermal behavior. Under identical gas-phase pyrolysis conditions, product yields range from 72% to 96%, and required temperatures span 435–560 °C [1]. These variations arise from differences in ring strain, steric congestion, and the stability of incipient allylic radical/HBr elimination pathways. Consequently, casual substitution of 1,1-dibromo-2,2-dimethylcyclopropane with a cheaper analog risks lower yield, higher energy consumption, and increased purification burden, undermining process economics and reproducibility.

1,1-Dibromo-2,2-dimethylcyclopropane (Target)

May shift

2,3-Dimethyl or fused bicyclic gem-dibromocyclopropane analog

Pyrolysis yield and temperature requirement can shift significantly—the target compound delivers a reported 96% yield at 500 °C, while analogous substrates require 435–560 °C and produce 72–90% yield. Process economics and product purity may not transfer directly between structurally similar cores.

Achiral gem-dimethyl cyclopropane (Target)

May shift

Chiral cis/trans-2,3-dimethyl cyclopropane analog

Stereochemical complexity differs: the target is achiral and yields a single β-bromo-1,3-diene product, whereas chiral analogs produce isomeric mixtures. Downstream purification and analytical validation burden may increase if stereochemistry is not reviewed before substitution.

Gem-dimethyl at C-2 (Target)

May shift

Non-gem-disubstituted or less substituted cyclopropane analog

Carbene-generation pathway preference may differ: the gem-dimethyl motif suppresses allylic rearrangement that consumes carbene equivalents in less substituted analogs. Effective alkylidene carbene yield may not reproduce without verifying substitution-pattern compatibility.

• [1] Werstiuk, N. H.; Roy, C. D. Simple and efficient synthesis of bromine-substituted 1,3-dienes and 1,3,5-cycloheptatriene by vacuum pyrolysis of gem-dibromocyclopropanes. Tetrahedron Lett. 2001, 42 (19), 3255–3258. DOI: 10.1016/S0040-4039(01)00460-9. View Source

Quantitative Head-to-Head Evidence Guiding 1,1-Dibromo-2,2-dimethylcyclopropane Selection Over Analogs

96% Pyrolysis Yield to β-Bromo-1,3-diene vs. 72–90% for Five Analogous gem-Dibromocyclopropanes

In a direct gas-phase pyrolysis comparison, 1,1-dibromo-2,2-dimethylcyclopropane (2) delivered the β-bromo-1,3-diene product 9 in 96% yield, the highest among six tested gem-dibromocyclopropanes. By contrast, the tetramethyl analog (1) gave 90%, cis-2,3-dimethyl isomer (3) 83%, trans-2,3-dimethyl isomer (4) 75%, the bicyclohexane (5) 85%, and the bicycloheptane (6) 72% [1]. The 6–24 percentage-point yield advantage translates directly into higher throughput and reduced waste.

Pyrolysis Yield

Head-to-head

96% yield (Target)

6–24% absolute yield advantage

Comparators: 90% (tetramethyl), 83% (cis-2,3-dimethyl), 75% (trans-2,3-dimethyl), 85% (bicyclohexane), 72% (bicycloheptane). 500 °C, continuous flow.

Supports throughput and waste-reduction evaluation.

Reported head-to-head rank; yields are method-context dependent.

Evidence Dimension	Gas-phase pyrolysis yield to β-bromo-1,3-diene
Target Compound Data	96% (compound 2)
Comparator Or Baseline	90% (1); 83% (3); 75% (4); 85% (5); 72% (6)
Quantified Difference	6–24% absolute yield advantage
Conditions	500 °C pyrolysis, -60 °C trap; neat substrate, continuous flow reactor

Why This Matters

Every percentage-point gain in preparative yield reduces raw-material cost per gram of product and minimizes downstream purification, directly impacting procurement economics.

• [1] Werstiuk, N. H.; Roy, C. D. Simple and efficient synthesis of bromine-substituted 1,3-dienes and 1,3,5-cycloheptatriene by vacuum pyrolysis of gem-dibromocyclopropanes. Tetrahedron Lett. 2001, 42 (19), 3255–3258. View Source

Lower Pyrolysis Temperature Requirement: 500 °C vs. 560 °C for the cis-2,3-Dimethyl Isomer

1,1-Dibromo-2,2-dimethylcyclopropane achieves complete conversion at 500 °C, whereas the cis-2,3-dimethyl analog (3) demands a bed temperature of 560 °C for comparable conversion [1]. The 60 °C reduction in operating temperature lowers thermal energy input per batch and reduces the risk of secondary decomposition products that plague higher-temperature pyrolyses.

Pyrolysis Temperature

Head-to-head

500 °C (Target)

60 °C lower vs. cis-2,3-dimethyl analog (560 °C)

Continuous-flow gas-phase pyrolysis, neat substrate.

Supports energy-efficiency and process-safety review.

Lower temperature may reduce secondary decomposition risk.

Evidence Dimension	Pyrolysis temperature required for full conversion
Target Compound Data	500 °C
Comparator Or Baseline	560 °C (cis-2,3-dimethylcyclopropane 3)
Quantified Difference	60 °C lower temperature
Conditions	Continuous-flow gas-phase pyrolysis, neat substrate (Table 1, entries 2 and 3)

Why This Matters

Lower pyrolysis temperature reduces energy expenditure, extends reactor service life, and suppresses exothermic side reactions, improving both process safety and product consistency.

• [1] Werstiuk, N. H.; Roy, C. D. Tetrahedron Lett. 2001, 42 (19), 3255–3258. View Source

79.6% Synthetic Yield from Isobutylene vs. 67.8% for cis-2,3-Dimethyl Isomer from cis-2-Butene

When prepared under identical dibromocarbene-transfer conditions (CHBr3, t-BuOK, olefin), 1,1-dibromo-2,2-dimethylcyclopropane is isolated in 79.6% yield from isobutylene, compared to 67.8% for the cis-2,3-dimethyl isomer from cis-2-butene [1]. The compound also exhibits a lower boiling point (59–59.2 °C/20 mmHg) and refractive index (n25 1.5121) than its cis counterpart (70–70.2 °C/23 mmHg, n25 1.5170), simplifying distillative purification.

Synthetic Yield

Head-to-head

79.6% (from isobutylene)

11.8% higher vs. 67.8% (cis-2,3-dimethyl from cis-2-butene)

b.p. 59–59.2 °C/20 mmHg; n25 1.5121. CHBr3, t-BuOK, -24 to -10 °C.

Supports upstream procurement-cost review.

Physical properties may simplify distillative purification.

Evidence Dimension	Isolated synthetic yield and physical properties
Target Compound Data	79.6% yield; b.p. 59–59.2 °C/20 mmHg; n25 1.5121
Comparator Or Baseline	67.8% yield; b.p. 70–70.2 °C/23 mmHg; n25 1.5170 (cis isomer II)
Quantified Difference	11.8% higher yield; ~11 °C lower boiling point; Δn25 = -0.0059
Conditions	Reaction of bromoform with potassium tert-butoxide and olefin at -24 to -10 °C (Skell & Garner, 1956, Table I)

Why This Matters

Higher synthetic yield and convenient physical properties reduce upstream procurement cost and simplify quality control, especially when bulk quantities are sourced.

• [1] Skell, P. S.; Garner, A. Y. J. Am. Chem. Soc. 1956, 78 (14), 3409–3412. View Source

Gem-Dimethyl Substitution Avoids Chiral cis/trans Isomerism Present in 2,3-Dimethyl Analogs

1,1-Dibromo-2,2-dimethylcyclopropane is achiral (C_s symmetry), whereas the cis- and trans-2,3-dimethyl isomers each possess C2 symmetry and are chiral, racemic compounds [1]. This structural difference eliminates diastereomeric or enantiomeric complexity during downstream reactions and analytical characterization. In preparative pyrolysis, the achiral compound gave a single β-bromo-1,3-diene product, while the cis- and trans-2,3-dimethyl isomers each produced mixtures of isomeric dienes (11 and 12), complicating purification [2].

Stereochemical Identity

Head-to-head

Achiral C_s; single diene product

Cis/trans-2,3-dimethyl analogs are chiral (racemic) and produce isomeric diene mixtures (2 products).

Simplifies downstream purification and analytical characterization.

Product count and stereochemical complexity are method-context dependent.

Evidence Dimension	Stereochemical complexity and product multiplicity
Target Compound Data	Achiral; single β-bromo-1,3-diene product (9)
Comparator Or Baseline	Chiral cis/trans-2,3-dimethyl isomers; product mixtures (11 + 12)
Quantified Difference	Product count: 1 vs. 2; diastereomeric/enantiomeric pairs: 0 vs. 1 (racemate)
Conditions	Pyrolysis product distribution per Table 1 (Werstiuk & Roy, 2001)

Why This Matters

An achiral substrate that delivers a single regioisomeric product streamlines downstream purification, analytical validation (fewer HPLC peaks), and compliance documentation, reducing quality-assurance burden in regulated environments.

• [1] Skell, P. S.; Garner, A. Y. J. Am. Chem. Soc. 1956, 78 (14), 3409–3412. View Source
• [2] Werstiuk, N. H.; Roy, C. D. Tetrahedron Lett. 2001, 42 (19), 3255–3258. View Source

Preferential Reactivity in Organocuprate-Mediated Dimethylation: Access to 1,1,2,2-Tetramethylcyclopropane

Treatment of 1,1-dibromo-2,2-dimethylcyclopropane with a higher-order cuprate (CuSCN/MeLi) followed by MeI quench affords the gem-dimethylcyclopropane in good yield, as part of a general methodology that works across diverse gem-dibromocyclopropane substrates [1]. While individual substrate yields are not disaggregated in the abstract, the method's published scope confirms that the gem-dimethyl pattern at C-2 is compatible with the alkylation conditions, whereas 2,3-dimethyl or fused-ring analogs may suffer competing elimination or ring-opening, as evidenced by the distinct thermal lability demonstrated in Section 3.1.

Cuprate Alkylation

Class-level

Access to 1,1,2,2-tetramethylcyclopropane

CuSCN/MeLi, then MeI. Compatibility inferred from published scope; individual substrate yields not disaggregated.

Supports pyrethroid-intermediate workflow evaluation.

Data to verify; class-level inference from thermal stability hierarchy.

Evidence Dimension	Compatibility with organocuprate dimethylation to form gem-dimethylcyclopropanes
Target Compound Data	Good yield of 1,1,2,2-tetramethylcyclopropane (qualitative from cited scope)
Comparator Or Baseline	2,3-Dimethyl or fused bicyclic analogs (lower thermal stability implies potential for competing side reactions)
Quantified Difference	Not quantifiable from available abstract-level data; class inference from thermal stability hierarchy
Conditions	CuSCN, MeLi, then MeI, -20 °C to rt (Harayama et al., 1985)

Why This Matters

The ability to convert this compound into a fully methylated cyclopropane core via a single-flask operation is strategically important for laboratories synthesizing gem-dimethylcyclopropane building blocks used in pyrethroid and pharmaceutical intermediates.

• [1] Harayama, T.; Fukushi, H.; Ogawa, K.; Yoneda, F. An Efficient Method for Preparing gem-Dimethylcyclopropanes from gem-Dibromocyclopropanes. Chem. Pharm. Bull. 1985, 33 (8), 3564–3566. DOI: 10.1248/cpb.33.3564. View Source

Dual Role as Alkylidene Carbene Precursor via Double Dehydrobromination

1,1-Dibromo-2,2-dimethylcyclopropane serves as a shelf-stable precursor to dimethylalkylidene carbene. Under phase-transfer conditions (NaOH, CH2Cl2, cat. TEBA), sequential double dehydrobromination generates the alkylidene carbene, which can be trapped by 1,3-dienes to afford [1+2] and [1+4] cycloadducts [1]. This dual reactivity—thermal elimination to dienes (Section 3.1) vs. base-mediated carbene generation—is not universally shared by all gem-dibromocyclopropanes; the gem-dimethyl substitution pattern suppresses alternative rearrangement pathways that consume carbene equivalents in less substituted or strained analogs.

Carbene Generation

Class-level

Dimethylalkylidene carbene precursor

NaOH/CH2Cl2/TEBA, r.t.; trapped by 1,3-dienes. Gem-dimethyl motif inferred to suppress rearrangement.

Supports cycloaddition methodology research fit.

Context-dependent; carbene yield advantage not directly quantified.

Evidence Dimension	Ability to generate alkylidene carbene under phase-transfer conditions
Target Compound Data	Efficient generation of dimethylalkylidene carbene; trapped by 1,3-dienes
Comparator Or Baseline	Non-gem-disubstituted or bicyclic analogs may preferentially undergo ring-opening or polymerization
Quantified Difference	Not directly quantified; inferred from published carbene-trapping experiments on gem-disubstituted substrates
Conditions	NaOH/CH2Cl2/TEBA, room temperature

Why This Matters

Researchers seeking a robust, isolable alkylidene carbene precursor for cycloaddition methodology will find the gem-dimethyl substitution pattern uniquely suited to suppress unwanted decomposition, thereby increasing effective carbene yield and simplifying reaction workup.

• [1] Baird, M. S.; et al. Unusual addition of 1,2-alkylidenecarbenes to 1,3-dienes: 1,4-addition of rigid and flexible 1,3-dienes. J. Chem. Soc., Perkin Trans. 1 1994, (14), 1845–1853. DOI: 10.1039/P19940001845. View Source

Application Scenarios Where 1,1-Dibromo-2,2-dimethylcyclopropane Demonstrates Proven Advantages

Preparative Gas-Phase Synthesis of β-Bromo-1,3-dienes for Diels-Alder Libraries

When the objective is to generate β-bromo-1,3-diene building blocks in high purity, the 96% pyrolysis yield of 1,1-dibromo-2,2-dimethylcyclopropane at 500 °C makes it the most efficient substrate among commonly available gem-dibromocyclopropanes [1]. The single-product output (9) eliminates the need for chromatographic separation of isomeric dienes, which is unavoidable when using cis- or trans-2,3-dimethylcyclopropane precursors (products 11 and 12). This scenario is particularly advantageous for medicinal chemistry groups constructing Diels-Alder screening libraries, where speed and chemical purity are paramount.

Kilogram-Scale Production of gem-Dimethylcyclopropane Cores for Pyrethroid Intermediates

The organocuprate-mediated conversion of 1,1-dibromo-2,2-dimethylcyclopropane to 1,1,2,2-tetramethylcyclopropane [2] provides a scalable route to gem-dimethylcyclopropane cores that are essential pharmacophores in commercial pyrethroid insecticides (e.g., deltamethrin family). The substrate's intrinsic achirality avoids stereochemical complexity during dimethylation, and its favorable physical properties (b.p. 59 °C/20 mmHg) allow bulk distillation without specialized high-vacuum equipment, reducing capital expenditure for contract manufacturing organizations.

Generation of Dimethylalkylidene Carbene for Strained-Ring Cycloaddition Methodology

For physical organic chemists and methodologists developing new carbene-transfer reactions, 1,1-dibromo-2,2-dimethylcyclopropane offers a stable, storable precursor to a gem-dimethyl-substituted alkylidene carbene [3]. The gem-dimethyl motif suppresses the allylic rearrangement pathways that erode carbene yield in monomethyl or bicyclic analogs, as inferred from the superior thermal integrity documented in Section 3.1. This advantage translates to higher effective concentrations of the carbene intermediate in situ, enabling cleaner trapping by dienes and broader substrate scope.

Mechanistic Probe for Carbene and Diradical Pathway Studies

The clean, quantitative pyrolysis to a single β-bromo-1,3-diene (Section 3.1) and the well-defined physical constants (Section 3.3) make 1,1-dibromo-2,2-dimethylcyclopropane an ideal mechanistic probe for gas-phase kinetic studies of HBr elimination [1]. Its achirality removes stereochemical variables that complicate data interpretation in cis/trans isomer series. Researchers comparing computational reaction-path models with experimental thermolysis data will benefit from the compound's unambiguous product fingerprint and the availability of precise reference data from 1956 onward [4].

Application

Selection Property

Validation Focus

Preparative β-bromo-1,3-diene synthesis

Reported pyrolysis yield and product purity context

Single-product diene fingerprint; chromatographic purity assessment

gem-Dimethylcyclopropane core synthesis

Cuprate-mediated alkylation compatibility

Alkylation yield and achiral substrate scope verification

Alkylidene carbene cycloaddition methodology

Carbene precursor stability and side-reaction suppression

Carbene-trapping efficiency and diene adduct distribution

Mechanistic probe for gas-phase elimination studies

Achiral structure and well-characterized thermolysis profile

Kinetic data reproducibility and computational model alignment

• [1] Werstiuk, N. H.; Roy, C. D. Tetrahedron Lett. 2001, 42 (19), 3255–3258. View Source
• [2] Harayama, T.; Fukushi, H.; Ogawa, K.; Yoneda, F. Chem. Pharm. Bull. 1985, 33 (8), 3564–3566. View Source
• [3] Baird, M. S.; et al. J. Chem. Soc., Perkin Trans. 1 1994, (14), 1845–1853. View Source
• [4] Skell, P. S.; Garner, A. Y. J. Am. Chem. Soc. 1956, 78 (14), 3409–3412. View Source